![molecular formula C9H14N4O2 B2513243 Ethyl 1-(azetidin-3-ylmethyl)triazole-4-carboxylate CAS No. 2287300-38-1](/img/structure/B2513243.png)
Ethyl 1-(azetidin-3-ylmethyl)triazole-4-carboxylate
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Description
Synthesis Analysis
The synthesis of triazole derivatives, such as Ethyl 1-(azetidin-3-ylmethyl)triazole-4-carboxylate, often involves the use of available starting materials and convenient synthetic procedures using a multicomponent reaction . This process can lead to a wide range of triazole derivatives . A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of an azetidine ring, a triazole ring, and an ethyl carboxylate group. The exact structure can be determined using techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 210.237. More detailed physical and chemical properties are not provided in the search results.Future Directions
The future directions for research on Ethyl 1-(azetidin-3-ylmethyl)triazole-4-carboxylate could involve further exploration of its potential neuroprotective and anti-inflammatory properties . Additionally, the development of new synthesis methods and the study of its interactions with other molecules could provide valuable insights .
Properties
IUPAC Name |
ethyl 1-(azetidin-3-ylmethyl)triazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O2/c1-2-15-9(14)8-6-13(12-11-8)5-7-3-10-4-7/h6-7,10H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXWFGEVNRMWSDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(N=N1)CC2CNC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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